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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

3-Ethyl-2,5-dimethylhexane

52897-04-8

B12647771

Get Quote

Executive Summary & Immediate Action

Treat 3-Ethyl-2,5-dimethylhexane as a High-Risk Flammable Solvent. This branched alkane

(C10H22) presents significant flammability and aspiration hazards.[1] It is strictly hydrophobic

and must never be disposed of via sanitary sewer systems.

Scenario

Immediate Directive

Routine Disposal

Segregate into Non-Halogenated Organic waste

stream.

Small Spill (<500 mL)

Absorb with polypropylene pads or vermiculite.
[1] Place in a sealed fume hood.

Large Spill (>500 mL)

Evacuate area. Remove ignition sources.[1] Call

EHS/Emergency Response.

Skin Contact

Wash immediately with soap and water.[1] Do

not use solvent thinners.[1]

© 2026 BenchChem. All rights reserved.

1/8 Tech Support


https://www.benchchem.com/product/b12647771#bc-rfq
https://www.benchchem.com/product/b12647771/docs?utm_src=pdf-body#3-ethyl-2-5-dimethylhexane-proper-disposal-handling-procedures-1
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Chemical Profile & Risk Assessment

To dispose of this chemical safely, you must understand its physical behavior. As a C10
branched isomer, it exhibits lower boiling points and potentially lower flash points than n-
decane due to reduced surface area for van der Waals interactions.[1]

husicochemical :

Property Value Operational Implication

Use for waste manifesting and

CAS Number 52897-04-8 , _
inventory tracking.[1]
High carbon content requires
Molecular Formula CioH22 high-temperature incineration.
[1]
Moderate volatility; vapors can
Boiling Point ~157°C accumulate in low-lying areas.
[1]
] Classified as Ignitable (D001).
Flash Point < 60°C (Est.)[1] _ _
Store in flammables cabinet.
- o Phase separation risk. Do not
Solubility Immiscible in water o
mix with aqueous waste.[1]
Floats on water; water fog is
Density ~0.70 g/mL ineffective for fire suppression.

[1]

Critical Hazard: Static Accumulation

Expert Insight: Like many non-polar branched alkanes, 3-Ethyl-2,5-dimethylhexane has low
electrical conductivity (<50 pS/m).[1] When poured, it can generate static charge faster than it
dissipates.

» The Risk: A static discharge spark can ignite vapors during transfer.[1]

e The Control:Always ground and bond metal containers during transfer. If using plastic
(HDPE), use a dip tube to prevent splash filling.
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Waste Segregation & Containerization

Proper segregation is the primary defense against unexpected reactions in the waste stream.

Decision Matrix: Waste Stream Selection

Do not mix 3-Ethyl-2,5-dimethylhexane with oxidizers (e.g., Nitric Acid, Peroxides) or
Halogenated solvents (e.g., DCM, Chloroform), as this complicates the incineration process
and increases disposal costs.[1]

Start: Liquid Waste Identified

Contains Halogens?
(F, Cl, Br, I)

Stream A: Non-Halogenated Organic
(Target for 3-Ethyl-2,5-dimethylhexane)

Stream B: Halogenated Organic Stream C: Aqueous Waste

Click to download full resolution via product page

Figure 1: Logic flow for selecting the correct waste stream.[1] 3-Ethyl-2,5-dimethylhexane
belongs in Stream A.[1]

Container Specifications

» Material: High-Density Polyethylene (HDPE) or Safety Steel Cans (Type | or II).
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o Why? HDPE is resistant to aliphatic alkanes.[1] Steel provides grounding capabilities.[1]

e Venting: Use caps with pressure-relief mechanisms if storing in warm environments to
prevent vapor pressure buildup.[1]

» Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

Step-by-Step Disposal Protocol
Step 1: Preparation

o PPE: Wear nitrile gloves (splash protection), safety goggles, and a flame-resistant lab coat.

[1]

e Location: Perform all transfers inside a certified chemical fume hood.

Step 2: Transfer & Labeling[1][2]

 Verify the receiving waste container is labeled "NON-HALOGENATED ORGANIC
SOLVENT."[1]

o Grounding: If transferring >4 Liters, attach a ground wire between the source and receiving
vessel.

» Pour slowly to minimize splashing and static generation.[1]

» Wipe the bottle neck with a dry wipe; dispose of the wipe in solid hazardous waste.

Step 3: Regulatory Labeling (RCRA)

Affix a hazardous waste tag with the following details:
o Constituents: 3-Ethyl-2,5-dimethylhexane (100%)[1]
e Hazard Codes:

o DO0O01: Ignitable Characteristic.

Step 4: Final Disposal

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/product/b12647771/docs?utm_src=pdf-body#3-ethyl-2-5-dimethylhexane-proper-disposal-handling-procedures-1
https://wap.guidechem.com/encyclopedia/3-ethyl-2-5-dimethylhexane-dic715431.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Contact your facility's EHS department or a licensed hazardous waste contractor (e.g., Clean

Harbors, Veolia) for pickup. The ultimate disposal method is Fuel Blending or Incineration at a
permitted facility.[1]

Emergency Spill Response Workflow

In the event of a release, rapid classification determines the safety of the response.
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Spill Detected

Volume > 500mL OR
Outside Fume Hood?

MAJOR SPILL PROTOCOL
1. Evacuate Lab
2. Close Doors
3. Call EHS/911

MINOR SPILL PROTOCOL
1. Alert Personnel
2. Don PPE

Eliminate Ignition Sources
(Unplug hot plates, stirrers)

'

Cover with Absorbent
(Vermiculite/Pads)

:

Collect Debris

Bag & Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Decision logic for spill response. Note that ignition source elimination is the critical
first step for alkanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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